Cas no 215925-70-5 (2,4-Quinazolinediamine, 5-(4-methylphenoxy)-)

• Product Name: 2,4-Quinazolinediamine, 5-(4-methylphenoxy)-
• CAS No: 215925-70-5
• MF: C₁₅H₁₄N₄O
• MW: 266.297862529755
• CID: 1402629
• PubChem ID: 4106338
• Update Time: 2025-04-20

2,4-Quinazolinediamine, 5-(4-methylphenoxy)- Chemical and Physical Properties

Names and Identifiers

• 2,4-Quinazolinediamine, 5-(4-methylphenoxy)-
• 2,4-Diamino-5-(4-methylphenoxy)quinazoline
• BDBM50130956
• 5-(p-tolyloxy)quinazoline-2,4-diamine
• SCHEMBL6477195
• 5-p-Tolyloxy-quinazoline-2,4-diamine
• Oprea1_448894
• 5-(4-methylphenoxy)quinazoline-2,4-diamine, 2a
• 215925-70-5
• CHEMBL82334
• DB-292230

• Inchi： 1S/C15H14N4O/c1-9-5-7-10(8-6-9)20-12-4-2-3-11-13(12)14(16)19-15(17)18-11/h2-8H,1H3,(H4,16,17,18,19)
• InChI Key： BYDBBHVBHPKCHX-UHFFFAOYSA-N
• SMILES： O(C1C=CC(C)=CC=1)C1=CC=CC2C1=C(N)N=C(N)N=2

Computed Properties

• Exact Mass: 266.11692
• Monoisotopic Mass: 266.11676108g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 319
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 87Ų

Experimental Properties

• PSA: 87.05